An In-depth Technical Guide to the Chemical and Physical Properties of 1,5-Dichlorohexane
An In-depth Technical Guide to the Chemical and Physical Properties of 1,5-Dichlorohexane
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,5-Dichlorohexane is a halogenated alkane with the chemical formula C₆H₁₂Cl₂. As a difunctional alkyl halide, it serves as a versatile building block in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds through nucleophilic substitution reactions. Its two chlorine atoms, separated by a five-carbon chain, allow for its use in cyclization reactions to form six-membered rings or in polymerization processes. Understanding the chemical and physical properties of 1,5-dichlorohexane is crucial for its effective application in research and development, including in the synthesis of novel pharmaceutical compounds and other complex organic molecules. This guide provides a comprehensive overview of its known properties, relevant experimental protocols, and a representative synthetic workflow.
Chemical and Physical Properties
Direct experimental data for the physical properties of 1,5-dichlorohexane are not extensively reported in readily available literature. However, computed properties from reliable databases provide valuable estimates. For comparative purposes, the experimental properties of the closely related isomers, 1,6-dichlorohexane (B1210651) and 2,5-dichlorohexane, are also presented.
Table 1: Chemical and Physical Properties of Dichlorohexane Isomers
| Property | 1,5-Dichlorohexane | 1,6-Dichlorohexane | 2,5-Dichlorohexane |
| CAS Number | 54305-90-7[1] | 2163-00-0[2] | 13275-18-8[3] |
| Molecular Formula | C₆H₁₂Cl₂[4][5] | C₆H₁₂Cl₂[2] | C₆H₁₂Cl₂[3] |
| Molecular Weight | 155.06 g/mol [4] | 155.062 g/mol [2] | 155.065 g/mol |
| Appearance | Clear Liquid[5] | Colorless liquid[6] | - |
| Boiling Point | (Computed) | 208 °C[2] | 166.7 °C at 760 mmHg[3] |
| Melting Point | (Computed) | -13 °C[2] | -48.02 °C (estimate)[3] |
| Density | (Computed) | 1.068 g/mL at 25 °C[7] | 1.026 g/cm³[3] |
| Refractive Index | (Computed) | 1.4558-1.4578[2] | 1.4294 (estimate)[3] |
| Solubility | Sparingly soluble in water[8][9] | Sparingly soluble in water[8][9] | Sparingly soluble in water[8][9] |
| Vapor Pressure | (Computed) | 0.385 mmHg at 25°C[2] | 2.33 mmHg at 25°C[3] |
| Flash Point | (Computed) | 165 °F (73.9 °C)[2] | 52.5 °C[3] |
| LogP (Octanol/Water Partition Coefficient) | 2.9 (Computed)[4] | 3.02440 | 3.02120 |
Experimental Protocols
The following sections detail standard laboratory procedures for the determination of key physical properties and a representative synthesis method.
Determination of Boiling Point (Micro-Scale Method)
This method is suitable for determining the boiling point of a small volume of liquid.
Apparatus:
-
Thiele tube or similar heating apparatus (e.g., Mel-Temp)
-
Thermometer
-
Small test tube (e.g., 75 x 10 mm)
-
Capillary tube (sealed at one end)
-
Sample of the liquid
Procedure:
-
A small amount of the liquid (approximately 0.5 mL) is placed into the small test tube.
-
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
-
The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.
-
The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is distributed evenly.
-
The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
-
The heating is continued until a steady stream of bubbles is observed, and then the heat source is removed.
-
As the apparatus cools, the bubbling will slow and eventually stop. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.
Determination of Density
The density of a liquid can be determined by measuring its mass and volume.
Apparatus:
-
Analytical balance
-
Graduated cylinder or pycnometer (for higher accuracy)
-
Thermometer
-
Sample of the liquid
Procedure:
-
The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an analytical balance.
-
A known volume of the liquid is carefully transferred into the graduated cylinder or pycnometer. The volume should be read from the bottom of the meniscus.
-
The mass of the container with the liquid is then measured.
-
The mass of the liquid is determined by subtracting the mass of the empty container from the mass of the container with the liquid.
-
The density is calculated using the formula: Density = Mass / Volume.
-
The temperature at which the measurement was taken should be recorded, as density is temperature-dependent.
Synthesis of Dichloroalkanes from Diols
A general and effective method for the synthesis of dichloroalkanes is the reaction of the corresponding diol with a chlorinating agent, such as thionyl chloride or concentrated hydrochloric acid. The following is a representative procedure adapted from the synthesis of 1,6-dichlorohexane from 1,6-hexanediol, which can be conceptually applied to the synthesis of 1,5-dichlorohexane from 1,5-hexanediol.[10]
Reaction: HO-(CH₂)₅-OH + 2 HCl → Cl-(CH₂)₅-Cl + 2 H₂O
Materials:
-
1,5-Hexanediol
-
Concentrated Hydrochloric Acid
-
Catalyst (e.g., ammonium (B1175870) chloride)[10]
-
Reaction flask with a reflux condenser and an oil-water separator
-
Heating mantle
-
Stirring apparatus
Procedure:
-
To a reaction flask equipped with a reflux condenser and an oil-water separator, add water, a catalytic amount of ammonium chloride, and 1,5-hexanediol.[10]
-
The mixture is stirred and heated to approximately 50 °C.
-
Concentrated hydrochloric acid or hydrogen chloride gas is introduced into the reaction mixture.
-
The temperature is raised to initiate reflux, and the reaction is allowed to proceed for several hours.[10]
-
As the reaction progresses, the organic product, 1,5-dichlorohexane, will separate from the aqueous layer and can be collected using the oil-water separator.
-
The collected organic layer is then washed with a sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.
-
The crude product is dried over an anhydrous drying agent (e.g., magnesium sulfate).
-
The final product is purified by distillation to yield pure 1,5-dichlorohexane.
Visualizations
Synthesis and Purification Workflow for a Dichloroalkane
The following diagram illustrates the general experimental workflow for the synthesis of a dichloroalkane from its corresponding diol, followed by purification.
Caption: General workflow for the synthesis and purification of a dichloroalkane.
References
- 1. Hexane, 1,5-dichloro- [webbook.nist.gov]
- 2. Page loading... [guidechem.com]
- 3. Page loading... [wap.guidechem.com]
- 4. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 1,5-dichlorohexane | CymitQuimica [cymitquimica.com]
- 6. 1,6-Dichlorohexane | C6H12Cl2 | CID 16551 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 1,6-Dichlorohexane | 2163-00-0 [chemicalbook.com]
- 8. testbook.com [testbook.com]
- 9. CK12-Foundation [flexbooks.ck12.org]
- 10. CN112341309B - Preparation method of dichloroalkane - Google Patents [patents.google.com]
